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Compound of Interest

Compound Name: (Dab9)-Neurotensin (8-13)

Cat. No.: B15095459 Get Quote

Essential Safety and Handling Guide for (Dab9)-
Neurotensin (8-13)
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling (Dab9)-Neurotensin (8-13). Adherence to these

procedures is vital for ensuring laboratory safety and proper disposal of research materials.

Immediate Safety Information
(Dab9)-Neurotensin (8-13), like other synthetic peptides, should be handled with care. While a

specific Safety Data Sheet (SDS) for this modified peptide is not readily available, the SDS for

the closely related Neurotensin (8-13) indicates potential hazards.[1] All laboratory personnel

should treat this compound as potentially hazardous.

Potential Health Effects:[1]

Ingestion: May be harmful if swallowed.

Skin Contact: May be harmful if it comes into contact with skin.

Inhalation: May cause respiratory tract irritation.

In case of exposure, follow these first aid measures:
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Ingestion: If swallowed, rinse the mouth with water, provided the person is conscious. Do not

induce vomiting. Seek medical advice.[1]

Skin Contact: Immediately wash the affected skin with soap and plenty of water.[1]

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen.[1]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes.

[1]

Personal Protective Equipment (PPE)
A comprehensive approach to PPE is required when handling (Dab9)-Neurotensin (8-13) to
minimize exposure. The following table summarizes the recommended PPE.

PPE Category Specific Equipment Purpose

Eye and Face Protection

Safety glasses with side

shields or goggles. A face

shield may be necessary for

splash hazards.[2]

Protects against splashes,

sprays, and airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Protects skin from direct

contact with the peptide.

Skin and Body Protection Laboratory coat or overalls.[2]
Prevents contamination of

personal clothing and skin.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be required if

handling powders outside of a

ventilated enclosure.[2]

Minimizes inhalation of the

powdered peptide.

Operational Plan: Handling and Storage
Handling:

Engineering Controls: Handle powdered (Dab9)-Neurotensin (8-13) in a chemical fume

hood or other ventilated enclosure to minimize inhalation risk.[1]
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Dispensing: When weighing and preparing solutions, take care to avoid creating dust. Small,

highly dispersed amounts of powder may adhere to the vial, so centrifuge the vial before

opening to collect all the product at the bottom.[3]

Solution Preparation: When dissolving the peptide, follow the supplier's recommendations.

Some peptides may require specific solvents or conditions, such as ultrasonic heating, to

fully dissolve.[3][4]

Storage:

Store (Dab9)-Neurotensin (8-13) in a tightly sealed container in a cool, dry, and dark place.

Recommended storage is desiccated at -20°C.[1]

Disposal Plan
Proper disposal of laboratory waste is essential for safety and environmental protection.[5]

Laboratory waste should be segregated into different categories for appropriate handling.[5]

Waste Segregation and Disposal:
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Waste Type Description Disposal Procedure

Chemical Waste

Unused (Dab9)-Neurotensin

(8-13), contaminated solvents,

and solutions.

Collect in a designated,

labeled, and sealed hazardous

waste container. Dispose of

through your institution's

environmental health and

safety (EHS) office.[6][7]

Contaminated Sharps

Needles, syringes, and other

sharp objects contaminated

with the peptide.

Place in a puncture-resistant

sharps container immediately

after use.[5]

Contaminated Labware

Pipette tips, tubes, and other

disposable labware that has

come into contact with the

peptide.

Dispose of in a designated

solid waste container for

chemical waste.

General Laboratory Waste
Uncontaminated gloves, paper

towels, and packaging.

Dispose of in the regular

laboratory trash.

It is the responsibility of all laboratory personnel to be familiar with and adhere to their

institution's waste management policies.[7]

Workflow for Safe Handling and Disposal
Below is a diagram illustrating the key steps for the safe handling and disposal of (Dab9)-
Neurotensin (8-13).
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Handling Protocol

Disposal Protocol

Review Safety Data Sheet

Don Appropriate PPE
(Gloves, Lab Coat, Eye Protection)

Work in a Ventilated Area
(e.g., Fume Hood)

Weigh and Prepare Solutions Carefully

Clearly Label All Solutions

Segregate Waste Streams

After Experimentation

Chemical Waste
(Unused peptide, contaminated solvents)

Contaminated Sharps
(Needles, etc.)

Contaminated Solid Waste
(Gloves, tubes, etc.)

Dispose via Institutional EHS

Click to download full resolution via product page

Safe Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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